Cas no 1361718-45-7 (2-Hydroxy-5-(2,3,6-trichlorophenyl)pyridine-3-acetonitrile)

• Product Name: 2-Hydroxy-5-(2,3,6-trichlorophenyl)pyridine-3-acetonitrile
• CAS No: 1361718-45-7
• MF: C₁₃H₇Cl₃N₂O
• MW: 313.566479921341
• CID: 4800259
• Update Time: 2025-06-11

2-Hydroxy-5-(2,3,6-trichlorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(2,3,6-trichlorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C13H7Cl3N2O/c14-9-1-2-10(15)12(16)11(9)8-5-7(3-4-17)13(19)18-6-8/h1-2,5-6H,3H2,(H,18,19)
• InChI Key： OSUXCNIFEKFRQW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1=CNC(C(CC#N)=C1)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 491
• XLogP3: 2.9
• Topological Polar Surface Area: 52.9

Additional information on 2-Hydroxy-5-(2,3,6-trichlorophenyl)pyridine-3-acetonitrile

2-Hydroxy-5-(2,3,6-Trichlorophenyl)Pyridine-3-Acetonitrile: A Comprehensive Overview

2-Hydroxy-5-(2,3,6-trichlorophenyl)pyridine-3-acetonitrile, also identified by the CAS number 1361718-45-7, is a highly specialized organic compound with a complex molecular structure. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential applications. The molecule consists of a pyridine ring substituted with a hydroxyl group at position 2 and an acetonitrile group at position 3. Additionally, the pyridine ring is further substituted with a trichlorophenyl group at position 5, which introduces significant electronic and steric effects into the molecule.

The synthesis of 2-Hydroxy-5-(2,3,6-trichlorophenyl)pyridine-3-acetonitrile involves a series of intricate organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving yield and purity. The compound's structure makes it particularly interesting for exploring its reactivity under various conditions. For instance, studies have shown that the hydroxyl group can act as a nucleophile in certain reactions, while the acetonitrile group can participate in electrophilic substitutions or serve as a leaving group under specific conditions.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The trichlorophenyl substituent imparts significant lipophilicity to the molecule, which is often desirable in pharmaceutical compounds for enhancing bioavailability. Recent research has focused on modifying the substituents on the pyridine ring to explore its pharmacokinetic properties further. For example, studies have demonstrated that altering the position or type of substituents can significantly influence the compound's solubility and permeability across biological membranes.

In addition to its pharmaceutical applications, 2-Hydroxy-5-(2,3,6-trichlorophenyl)pyridine-3-acetonitrile has shown potential in materials science. Its rigid aromatic structure and electron-withdrawing groups make it a candidate for use in organic electronics. Researchers have investigated its ability to act as an electron acceptor in donor-acceptor systems, which is crucial for applications such as organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). Recent findings suggest that incorporating this compound into conjugated systems can enhance charge transport properties and improve device performance.

The environmental impact of CAS No. 1361718-45-7 has also been a topic of interest. Given its complex structure and presence of halogen atoms, understanding its degradation pathways is essential for assessing its environmental fate. Studies have shown that under aerobic conditions, the compound undergoes oxidative degradation, primarily targeting the trichlorophenyl group. However, further research is needed to evaluate its persistence in different environmental matrices and its potential toxicity to aquatic organisms.

From a structural perspective, 2-Hydroxy-5-(2,3,6-trichlorophenyl)pyridine-3-acetonitrile exhibits interesting electronic properties due to the conjugation between the pyridine ring and the substituents. The hydroxyl group at position 2 introduces hydrogen bonding capabilities, which can influence intermolecular interactions and crystal packing. Meanwhile, the acetonitrile group at position 3 contributes to both electron-withdrawing effects and potential sites for further functionalization.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the trichlorophenyl substituent significantly alters the HOMO-LUMO gap of the pyridine ring, which has implications for its optical properties. These findings are particularly relevant for applications in optoelectronics and sensor technologies.

In summary, CAS No. 1361718-45-7, or 2-Hydroxy-5-(2,3,6-trichlorophenyl)pyridine-3-acetonitrile, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure offers opportunities for further exploration in drug discovery, materials science, and environmental chemistry. As research continues to uncover new properties and potential uses for this compound